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Compound of Interest

Compound Name: 4,5,4'-Trihydroxychalcone

Cat. No.: B15356581 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 4,5,4'-Trihydroxychalcone. The following

procedures are based on the known hazards of similar hydroxychalcone compounds and are

intended to ensure the safe handling, use, and disposal of this substance.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 4,5,4'-Trihydroxychalcone is not readily

available, data from related trihydroxychalcone and hydroxychalcone compounds indicate

potential hazards. Users should handle this compound with care, assuming it may cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3] Some related compounds are

also harmful if swallowed[4]. Therefore, stringent adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles or Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Goggles should provide

chemical splash protection.[5]

A face shield offers broader

protection from splashes.[5][6]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5][7] Ensure

gloves are unlined and of

adequate thickness.[6][7]

Regularly inspect for and

replace any damaged gloves.

Protective Clothing

A long-sleeved lab coat is the

minimum requirement. For

larger quantities or when there

is a risk of significant

exposure, chemical-resistant

coveralls should be worn over

work clothes.[5]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

To be used in case of

insufficient ventilation or when

handling large quantities that

may generate dust.[3] A half-

face cartridge respirator with

organic vapor cartridges is a

suitable option.[6]

Operational Plan for Safe Handling
A systematic approach to handling 4,5,4'-Trihydroxychalcone from receipt to disposal is

critical to minimize exposure and ensure a safe laboratory environment.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Keep it away from sources of ignition and incompatible materials such as strong oxidizing

agents.[1][2]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

2. Engineering Controls:

All handling of solid 4,5,4'-Trihydroxychalcone that may generate dust should be

conducted in a certified chemical fume hood to ensure adequate ventilation.[1]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[2]

3. Handling and Experimental Use:

Before handling, ensure all required PPE is correctly worn.

Avoid all direct contact with the compound. Do not touch the substance with bare hands.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][2]

Avoid breathing in dust or fumes.[1][2]

Do not eat, drink, or smoke in the laboratory.[1]

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.
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For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a sealed, labeled container for disposal.[1]

Clean the spill area with a suitable solvent and then wash with soap and water.

For large spills, contact your institution's environmental health and safety department.

Disposal Plan
Proper disposal of 4,5,4'-Trihydroxychalcone and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing 4,5,4'-Trihydroxychalcone, including unused product

and contaminated lab supplies (e.g., gloves, weigh boats, pipette tips), must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: The collected waste must be disposed of through an approved hazardous

waste disposal facility.[1][2] Do not dispose of this chemical down the drain or in regular

trash.

Regulatory Compliance: All local, state, and federal regulations regarding hazardous waste

disposal must be strictly followed.

Workflow for Safe Handling of 4,5,4'-
Trihydroxychalcone
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Safe Handling Workflow for 4,5,4'-Trihydroxychalcone
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Caption: Workflow for the safe handling of 4,5,4'-Trihydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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